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Compound of Interest

Compound Name: Azo Blue

Cat. No.: B1384629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azo Blue, systematically known as Direct Violet 39, is a synthetic diazo dye with significant

applications in various industrial and research settings. Characterized by its vibrant violet hue

and strong affinity for cellulosic fibers, it has been traditionally used in the textile and paper

industries. In the realm of biomedical research, Azo Blue and related azo dyes are gaining

attention for their potential biological activities and applications in cellular assays. This guide

provides a comprehensive overview of the chemical properties, synthesis, and relevant

technical data for Azo Blue (CAS No. 6059-34-3).

Chemical and Physical Properties
Azo Blue is a water-soluble anionic dye. Its chemical identity and key physical properties are

summarized in the table below for easy reference.
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Property Value Reference

Common Name Azo Blue, Direct Violet 39 [1]

CAS Number 6059-34-3 [1]

Molecular Formula C₃₄H₂₄N₄Na₂O₈S₂ [1]

Molecular Weight 726.69 g/mol [1]

Appearance Dark-colored powder General Knowledge

Solubility Soluble in water [1]

Molecular Structure:

The chemical structure of Azo Blue features two azo groups (-N=N-) connecting biphenyl and

naphthalene sulfonic acid moieties. This extended conjugated system is responsible for its

characteristic color.
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Diazotization

Azo Coupling Work-up and Purification

Dissolve 3,3'-Dimethylbenzidine
in aq. HCl

Cool to 0-5°C
(Ice Bath)

Add aq. NaNO₂

dropwise
Stir for 30 min

at 0-5°C

Slowly add diazonium salt solution
to naphthol solution

Dissolve 4-Hydroxynaphthalene-1-sulfonic acid
in aq. NaOH Cool to 0-5°C Stir and allow to warm

to room temperature
Precipitate dye by

adding NaCl (salting out) Filter the crude product Wash with brine Dry the purified
Azo Blue dye
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Seed cells in a
96-well plate

Incubate for 24h
for cell attachment

Treat cells with varying
concentrations of Azo Blue

Incubate for a
defined period (e.g., 24-72h)

Add MTT solution
to each well

Incubate for 2-4h
(formazan formation)

Add solubilization buffer
to dissolve formazan crystals

Measure absorbance
at ~570 nm

Calculate cell viability
and determine IC₅₀

 

Hypothetical Signaling Pathway Inhibition

External Signal
(e.g., Growth Factor)

Receptor Tyrosine Kinase
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Downstream Kinase 1

Activates

Downstream Kinase 2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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